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Introduction

C.l. Fluorescent Brightener 71 (FBA 71), with the CAS number 16090-02-1, is a prominent
member of the stilbene-disulfonic acid class of optical brightening agents.[1][2] Chemically
known as Disodium 4,4'-bis[(4-anilino-6-morpholino-1,3,5-triazin-2-yl)amino]stilbene-2,2'-
disulfonate, this compound is widely utilized in the textile, paper, and detergent industries to
enhance the whiteness of materials.[3][4] Its mechanism of action involves the absorption of
ultraviolet radiation and subsequent emission of blue light, which counteracts the natural
yellowish tint of substrates. This technical guide provides an in-depth overview of the structure,
synthesis, and key properties of C.I. Fluorescent Brightener 71.

Chemical Structure

The molecular structure of C.I. Fluorescent Brightener 71 is characterized by a central
stilbene-2,2'-disulfonic acid core, which is symmetrically substituted on both sides. Each side
features a triazine ring that is further functionalized with an aniline and a morpholine group. The
presence of sulfonic acid groups imparts water solubility to the molecule.[5]

Chemical Formula: CaoH3sN12Na20sS2[4]

Molecular Weight: 924.91 g/mol [6]
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Synonyms: FBA 71, Disodium 4,4'-bis[(4-anilino-6-morpholino-1,3,5-triazin-2-yl)amino]stilbene-
2,2'-disulfonate, Fluorescent Brightener 260[4]

Physicochemical and Spectral Properties

C.l. Fluorescent Brightener 71 is typically a pale yellow, odorless powder.[2] It exists in two
crystalline forms, a (amorphous) and 3 (crystalline), with the 3-form exhibiting a superior
whitening effect.[2] A summary of its key quantitative properties is presented in the tables

below.
Property Value Reference
Melting Point >270 °C [21[7]
Water Solubility (20-25 °C) 1.223-19g/L [2]
log Kow -1.58 [1]
Appearance Pale yellow solid [2]
Spectral Property Value Reference

UV Absorption Maximum
349 nm [2]
(Amax)

Fluorescence Emission
] 442 nm [2]
Maximum

Synthesis of C.l. Fluorescent Brightener 71

The synthesis of C.I. Fluorescent Brightener 71 is a multi-step process that begins with the
reaction of 4,4'-diaminostilbene-2,2'-disulfonic acid (DSD acid) with cyanuric chloride. This is
followed by sequential nucleophilic substitution reactions with aniline and morpholine. The
temperature and pH of the reaction mixture are critical parameters that must be carefully
controlled at each stage to ensure the selective substitution of the chlorine atoms on the
triazine rings.

Synthesis Pathway
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Caption: Synthesis pathway of C.I. Fluorescent Brightener 71.

Experimental Protocol

The following is a representative experimental protocol for the synthesis of C.I. Fluorescent
Brightener 71, adapted from industrial production methods.

Materials:

e 4,4'-diaminostilbene-2,2'-disulfonic acid (DSD acid)
e Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)

e Aniline

e Morpholine

e Sodium carbonate

» Acetone

e Ice

e Water
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Procedure:

Step 1: First Condensation - Formation of the Dichlorotriazinyl Intermediate

 In areaction vessel, prepare a solution of DSD acid in water and adjust the pH to 6-7 with a
10% aqueous solution of sodium carbonate.

» In a separate vessel, prepare a dispersion of cyanuric chloride in an ice-water mixture (below
0 °C).

e Slowly add the DSD acid solution to the cyanuric chloride dispersion while maintaining the
temperature between 0-5 °C and the pH at 6-7.5 by the continuous addition of 10% sodium
carbonate solution.

« Stir the reaction mixture at this temperature until the reaction is complete (monitoring by TLC
is recommended).

Step 2: Second Condensation - Reaction with Aniline

» To the reaction mixture from Step 1, add aniline.

» Raise the temperature to 30-35 °C and stir for approximately 2 hours.

Step 3: Third Condensation - Reaction with Morpholine

» Following the reaction with aniline, add morpholine to the mixture.

 Increase the temperature to 80 °C and continue stirring for another 2 hours.

Step 4: Isolation and Purification

 After the final condensation, remove any organic solvent (e.g., acetone, if used) by
evaporation.

e Adjust the pH of the solution to 6-7.5 with a suitable base.

e The product can be induced to crystallize by heating to 120-130 °C, which facilitates the
conversion from the a-amorphous form to the p-crystalline form.[2]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.chembk.com/en/chem/C.I.%20Fluorescent%20Brightener%2071
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cool the mixture and collect the solid product by filtration.

Wash the filter cake with water.

The crude product can be further purified by recrystallization or other standard techniques.

Dry the final product under vacuum at 80 °C.
Characterization:

The identity and purity of the synthesized C.I. Fluorescent Brightener 71 should be confirmed
using standard analytical techniques, including:

Nuclear Magnetic Resonance (NMR) spectroscopy: To confirm the molecular structure.

Fourier-Transform Infrared (FTIR) spectroscopy: To identify the characteristic functional

groups.

Melting Point Analysis: To assess purity.

UV-Visible and Fluorescence Spectroscopy: To verify the optical properties.

Conclusion

C.l. Fluorescent Brightener 71 is a commercially significant stilbene-based optical brightener
with a well-defined chemical structure and a multi-step synthesis process. Its effectiveness lies
in its ability to absorb UV light and emit blue light, thereby enhancing the perceived whiteness
of various materials. The synthesis, while straightforward in principle, requires careful control of
reaction conditions to achieve a high-purity product. The data and protocols presented in this
guide provide a comprehensive technical foundation for researchers and scientists working
with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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